Cas no 1251565-25-9 (2-({5-2-(1,3-benzothiazol-2-yl)ethyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide)

• Product Name: 2-({5-2-(1,3-benzothiazol-2-yl)ethyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide
• CAS No: 1251565-25-9
• MF: C₁₆H₁₃N₅O₃S₂
• MW: 387.436119794846
• CID: 5962377
• PubChem ID: 49669774
• Update Time: 2025-07-17

2-({5-2-(1,3-benzothiazol-2-yl)ethyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-2-(1,3-benzothiazol-2-yl)ethyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide
• 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide
• 2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,2-oxazol-3-yl)acetamide
• AKOS024527897
• VU0528523-1
• 2-((5-(2-(benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(isoxazol-3-yl)acetamide
• 1251565-25-9
• F5943-0156

• Inchi： 1S/C16H13N5O3S2/c22-13(18-12-7-8-23-21-12)9-25-16-20-19-14(24-16)5-6-15-17-10-3-1-2-4-11(10)26-15/h1-4,7-8H,5-6,9H2,(H,18,21,22)
• InChI Key： YUPVYSGGNQFAIA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC1=NN=C(O1)SCC(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 387.04598164g/mol
• Monoisotopic Mass: 387.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-({5-2-(1,3-benzothiazol-2-yl)ethyl-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide

Comprehensive Analysis of 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide (CAS No. 1251565-25-9)

In the realm of heterocyclic chemistry, 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide (CAS No. 1251565-25-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines multiple heterocyclic moieties, including 1,3-benzothiazole, 1,3,4-oxadiazole, and 1,2-oxazole, which are known for their diverse biological activities. Researchers and pharmaceutical developers are increasingly exploring this compound for its possible roles in drug discovery and material science.

The structural complexity of 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide offers a rich platform for synthetic modifications. The presence of a sulfanyl linker and an acetamide group enhances its versatility, making it a candidate for targeted molecular interactions. Recent studies have highlighted its potential in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. This aligns with the growing demand for novel small molecules in therapeutic development.

From a synthetic chemistry perspective, the preparation of CAS No. 1251565-25-9 involves multi-step reactions, often starting from 2-(1,3-benzothiazol-2-yl)ethan-1-amine and incorporating 1,3,4-oxadiazole ring formation. The compound's stability under physiological conditions is a key area of investigation, as it determines its suitability for further preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure.

In the context of current research trends, 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide has garnered attention for its potential in cancer research and neurodegenerative diseases. The 1,3-benzothiazole moiety, in particular, is associated with antitumor and neuroprotective properties, which are highly relevant to modern drug discovery efforts. Additionally, the compound's ability to act as a hydrogen bond acceptor and donor makes it a promising scaffold for designing enzyme inhibitors.

Environmental and safety considerations are also critical when working with CAS No. 1251565-25-9. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure safe laboratory practices. The compound's solubility in organic solvents like DMSO and methanol facilitates its use in various experimental setups, but researchers must account for potential solvent effects in biological assays.

Looking ahead, the exploration of 2-({5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(1,2-oxazol-3-yl)acetamide is expected to expand into new areas, such as computational chemistry and structure-activity relationship (SAR) studies. Advances in AI-driven drug design could further accelerate the identification of derivatives with enhanced efficacy and selectivity. As the scientific community continues to uncover its full potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.